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Compound of Interest

Compound Name: 2-Bromocinnamic acid

Cat. No.: B016695

Essential Safety and Handling Guide for 2-
Bromocinnamic Acid

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromocinnamic acid.
Adherence to these procedures is essential for ensuring laboratory safety and proper chemical
management.

Chemical Identifier:

e Name: 2-Bromocinnamic acid
e CAS Number: 7345-79-1

e Molecular Formula: CoH7BrO2

Hazard Summary: 2-Bromocinnamic acid is a solid crystalline substance that can cause
significant irritation.[1][2] It is classified as causing skin irritation (Category 2), serious eye
irritation (Category 2), and may cause respiratory irritation (Category 3).[1][2][3][4]
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Hazard Statement

GHS Classification

Description

H315 Skin Irritation, Category 2 Causes skin irritation.[2][4][5]
H319 Serious Eye Irritation, Causes serious eye irritation.
Category 2A [2][41[5]
Specific Target Organ Toxicity ]
) May cause respiratory
H335 — Single Exposure, Category

3

irritation.[2][4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Bromocinnamic

acid to minimize exposure and ensure personal safety.

Equipment

Specification

Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles.

Protects against dust particles
and splashes that can cause

serious eye irritation.[6][7]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact which
can lead to irritation. Gloves
must be inspected before use

and disposed of properly.[2][6]

Respiratory Protection

NIOSH (US) or CEN (EU)

approved respirator.

Required when handling the
powder to avoid inhalation and
respiratory tract irritation.[2][3]
Use in a well-ventilated area is
crucial.[1][3]

Protective Clothing

Laboratory coat.

Protects against skin contact
and contamination of personal
clothing.[3]

Operational Plan: Step-by-Step Handling Protocol
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. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation
of dust.[1][3]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Before starting, confirm that all necessary PPE is available and in good condition.
. Handling the Chemical:

Wear all required PPE as specified in the table above.

Avoid the formation of dust when handling the solid material.[2][3]

Do not get the chemical in your eyes, on your skin, or on your clothing.[3]

Avoid breathing in dust or fumes.[3]

Wash hands thoroughly after handling the substance.[1][3]
. In Case of Exposure or Spill:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[1][3] Remove contact lenses if present and easy to do.[1][3] Seek medical attention
if irritation persists.[1][3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]
[3] If skin irritation occurs, get medical advice.[3] Contaminated clothing should be removed
and washed before reuse.[1][3]

Inhalation: Move the affected person to fresh air.[1][3] If breathing is difficult, provide artificial
respiration.[2] Seek medical attention if you feel unwell.[1][3]

Ingestion: Clean the mouth with water and drink plenty of water afterwards.[1] Do not induce
vomiting. Seek medical attention if symptoms occur.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.lgcstandards.com/medias/sys_master/root/he4/hdd/11026967199774/SDS_TRC-B682430-25G_ST-WB-MSDS-6300584-1-1-1/SDS-TRC-B682430-25G-ST-WB-MSDS-6300584-1-1-1.PDF
https://dept.harpercollege.edu/chemistry/msds/Dibromohydrocinnamic%20Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/msds/Dibromohydrocinnamic%20Acid.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Spill: Use personal protective equipment.[2] Sweep up the spilled solid, avoiding dust
formation, and place it into a suitable, closed container for disposal.[1][2]

Disposal Plan
o Waste Classification: This waste is classified as hazardous.[1]

» Disposal Method: Dispose of the contents and the container to an approved waste disposal
plant.[1][3] Do not allow the product to enter drains.[2]

o Contaminated Packaging: Dispose of the container at a hazardous or special waste
collection point.[1]

Experimental Workflow for Handling 2-
Bromocinnamic Acid

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://dept.harpercollege.edu/chemistry/msds/Dibromohydrocinnamic%20Acid.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://dept.harpercollege.edu/chemistry/msds/Dibromohydrocinnamic%20Acid.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/msds/Dibromohydrocinnamic%20Acid.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://www.benchchem.com/product/b016695?utm_src=pdf-body
https://www.benchchem.com/product/b016695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 2-Bromocinnamic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1
2
3
e 4
5
6
7

. assets.thermofisher.com [assets.thermofisher.com]
. dept.harpercollege.edu [dept.harpercollege.edu]

. fishersci.com [fishersci.com]

m-Bromocinnamic acid | COH7BrO2 | CID 776461 - PubChem [pubchem.ncbi.nlm.nih.gov]

. 2-Bromocinnamic Acid | CO9H7BrO2 | CID 688321 - PubChem [pubchem.ncbi.nim.nih.gov]
. lgcstandards.com [Igcstandards.com]

. lgcstandards.com [Igcstandards.com]

¢ To cite this document: BenchChem. [Personal protective equipment for handling 2-
Bromocinnamic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016695#personal-protective-equipment-for-handling-
2-bromocinnamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b016695?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11381~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2016:39:17~~trans-2-Bromocinnamic%20acid~~
https://dept.harpercollege.edu/chemistry/msds/Dibromohydrocinnamic%20Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1138122&productDescription=TRANS-2-BRMOCINNAMIC+AC+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/m-Bromocinnamic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/688321
https://www.lgcstandards.com/medias/sys_master/root/he4/hdd/11026967199774/SDS_TRC-B682430-25G_ST-WB-MSDS-6300584-1-1-1/SDS-TRC-B682430-25G-ST-WB-MSDS-6300584-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/h3a/hde/11026967167006/SDS_TRC-B682430-10G_ST-WB-MSDS-6303181-1-1-1/SDS-TRC-B682430-10G-ST-WB-MSDS-6303181-1-1-1.PDF
https://www.benchchem.com/product/b016695#personal-protective-equipment-for-handling-2-bromocinnamic-acid
https://www.benchchem.com/product/b016695#personal-protective-equipment-for-handling-2-bromocinnamic-acid
https://www.benchchem.com/product/b016695#personal-protective-equipment-for-handling-2-bromocinnamic-acid
https://www.benchchem.com/product/b016695#personal-protective-equipment-for-handling-2-bromocinnamic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b016695?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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